Cas no 2680839-03-4 (benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate)

• Product Name: benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate
• CAS No: 2680839-03-4
• MF: C₁₉H₂₂BrNO₂
• MW: 376.287484645844
• CID: 5627379
• PubChem ID: 165920890
• Update Time: 2025-06-13

benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680839-03-4
• benzyl N-[3-(3-bromophenyl)-2,2-dimethylpropyl]carbamate
• EN300-28301484
• benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate

• Inchi： 1S/C19H22BrNO2/c1-19(2,12-16-9-6-10-17(20)11-16)14-21-18(22)23-13-15-7-4-3-5-8-15/h3-11H,12-14H2,1-2H3,(H,21,22)
• InChI Key： KVZFLEHIKYQCPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C)(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.08339g/mol
• Monoisotopic Mass: 375.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate

Comprehensive Overview of Benzyl N-3-(3-Bromophenyl)-2,2-Dimethylpropylcarbamate (CAS No. 2680839-03-4)

The compound benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate (CAS No. 2680839-03-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a bromophenyl moiety and a carbamate functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its derivatives can be optimized for lower environmental impact. Scientists are also exploring its applications in crop protection, where its structural properties may contribute to novel pesticide formulations.

The synthesis of CAS No. 2680839-03-4 involves multi-step organic reactions, including alkylation and carbamate formation. Its 3-bromophenyl group enhances reactivity, enabling further functionalization for tailored applications. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for industries prioritizing quality control.

From an SEO perspective, queries like "benzyl carbamate derivatives uses" and "3-bromophenyl compounds in drug development" reflect user interest in this niche. The compound’s relevance to AI-driven drug design also positions it as a hotspot for computational chemistry studies. As regulatory frameworks evolve, CAS No. 2680839-03-4 exemplifies how innovative intermediates can meet both scientific and compliance standards.

Future research may focus on optimizing the scalability of this compound’s synthesis, addressing challenges like yield improvement and cost-efficiency. Its compatibility with catalytic methods could further enhance its appeal in industrial settings. For researchers, understanding its structure-activity relationship (SAR) will be pivotal in unlocking new therapeutic or agricultural applications.

In summary, benzyl N-3-(3-bromophenyl)-2,2-dimethylpropylcarbamate represents a convergence of chemistry and innovation. Its versatility underscores its importance in modern scientific endeavors, from small-molecule libraries to sustainable agrochemicals. As the scientific community continues to explore its potential, this compound is poised to play a transformative role in multiple industries.